Cas no 1227496-65-2 (2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile
• CAS No: 1227496-65-2
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 4821439
• Update Time: 2025-05-20

2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile

• Inchi： 1S/C10H7BrN2O/c11-10-8(14)2-1-7-9(10)6(3-4-12)5-13-7/h1-2,5,13-14H,3H2
• InChI Key： LFTWIWCCKBTABX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C(CC#N)=CN2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 59.8

Additional information on 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile

2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile: A Comprehensive Overview

2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile, also known by its CAS number CAS No. 1227496-65-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds that are widely studied due to their diverse biological activities and structural versatility. The molecule features a bromine atom at the 4-position and a hydroxyl group at the 5-position of the indole ring, with an acetonitrile group attached at the 3-position. These functional groups contribute to the compound's unique chemical properties and biological interactions.

The synthesis of 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile typically involves multi-step organic reactions, often utilizing indole derivatives as starting materials. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex molecules. For instance, researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the bromine substituent at the desired position. The hydroxyl group is often introduced via oxidation or hydroxylation reactions, while the acetonitrile group can be added through nucleophilic substitution or alkylation processes.

One of the most notable aspects of 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetonitrile is its potential as a lead compound in drug discovery. Indole derivatives are known for their ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promising results in preclinical models of cancer, where it demonstrates selective cytotoxicity against cancer cells while sparing normal cells.

The hydroxyl group at the 5-position plays a critical role in the compound's bioactivity. It enhances solubility and facilitates hydrogen bonding interactions with target proteins, thereby improving binding affinity. The bromine substituent at the 4-position contributes to electronic effects that further modulate the compound's activity. Recent computational studies have revealed that these substituents influence the molecule's ability to adopt specific conformations that are essential for binding to therapeutic targets.

In terms of applications, 2-(4-Bromo-5-hydroxy-1H-indol-3-yLacetonitrile has been explored as a potential lead for developing novel anti-inflammatory and anticancer agents. Researchers have also investigated its ability to act as a template for generating more complex molecular architectures through further functionalization. For example, recent work has focused on attaching additional bioactive moieties to enhance potency and selectivity.

The development of this compound into a therapeutic agent requires further preclinical evaluation to assess its safety profile and pharmacokinetic properties. Recent advances in drug delivery systems, such as nanoparticle encapsulation, may help overcome challenges related to bioavailability and stability. Additionally, ongoing research aims to elucidate the exact molecular mechanisms underlying its biological effects, which will be crucial for optimizing its therapeutic potential.

In conclusion, 2-(4-Bromo-5-hydroxy-IH-indol-ZyLacetonitrile, with its unique structure and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for drug discovery. Its continued study will undoubtedly yield new insights into its therapeutic potential and pave the way for innovative treatments in various disease areas.